Cas no 228868-29-9 (tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate)
tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate
- Tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate
- t-Butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate
- (2S)-2alpha-(2-Hydroxyethyl)azetidine-1-carboxylic acid tert-butyl ester
- (S)-2-(2-Hydroxy-ethyl)-azetidine-1-carboxylic acid tert-butyl ester
- (2S)-1-Boc-2-(2-hydroxyethyl)azetidine
- MFCD25372816
- 1-Azetidinecarboxylic acid, 2-(2-hydroxyethyl)-, 1,1-dimethylethyl ester,(2S)-
- CS-0078463
- F50373
- (S)-tert-Butyl2-(2-hydroxyethyl)azetidine-1-carboxylate
- 228868-29-9
- SCHEMBL7411944
- AS-79532
- tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate
-
- MDL: MFCD25372816
- Inchi: 1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-8(11)5-7-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1
- InChI Key: OOQJCNOHZAGBFN-QMMMGPOBSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@H]1CCO)=O
Computed Properties
- Exact Mass: 201.13649347 g/mol
- Monoisotopic Mass: 201.13649347 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 201.26
- XLogP3: 1
- Topological Polar Surface Area: 49.8
tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0078463-1g |
(S)-tert-Butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 1g |
$1370.0 | 2022-04-27 | ||
| Chemenu | CM285886-1g |
(S)-tert-Butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 95%+ | 1g |
$671 | 2023-03-07 | |
| eNovation Chemicals LLC | Y1124040-250mg |
(S)-2-(2-Hydroxy-ethyl)-azetidine-1-carboxylic acid tert-butyl ester |
228868-29-9 | 95% | 250mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124040-500mg |
(S)-2-(2-Hydroxy-ethyl)-azetidine-1-carboxylic acid tert-butyl ester |
228868-29-9 | 95% | 500mg |
$1880 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124040-1g |
(S)-2-(2-Hydroxy-ethyl)-azetidine-1-carboxylic acid tert-butyl ester |
228868-29-9 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124040-5g |
(S)-2-(2-Hydroxy-ethyl)-azetidine-1-carboxylic acid tert-butyl ester |
228868-29-9 | 95% | 5g |
$11115 | 2024-07-28 | |
| Alichem | A449041152-1g |
(S)-tert-Butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 97% | 1g |
$498.96 | 2023-09-02 | |
| Chemenu | CM285886-1g |
(S)-tert-Butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 95+% | 1g |
$448 | 2021-06-09 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10924-1g |
(S)-tert-butyl 2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 95% | 1g |
$2154 | 2023-09-07 | |
| eNovation Chemicals LLC | D684520-100mg |
tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate |
228868-29-9 | 97% | 100mg |
$220 | 2024-07-21 |
tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate
Comprehensive Overview of tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 228868-29-9)
tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 228868-29-9) is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its tert-butyl protecting group and hydroxyethyl side chain, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features, including the azetidine ring, make it a valuable building block for drug discovery, particularly in the design of protease inhibitors and receptor modulators.
The growing interest in tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate is driven by its applications in asymmetric synthesis and medicinal chemistry. Researchers frequently search for "azetidine derivatives in drug design" or "chiral building blocks for pharmaceuticals," highlighting the compound's relevance in modern synthetic strategies. Its hydroxyethyl moiety also aligns with trends in green chemistry, as it enables functionalization under mild conditions, reducing the need for harsh reagents.
From a synthetic perspective, CAS No. 228868-29-9 is often employed in peptide mimetics and small-molecule therapeutics. The tert-butyl group enhances solubility and stability, while the (2S) configuration ensures enantioselectivity—a critical factor in FDA-approved drugs. Recent publications have explored its use in "targeted drug delivery systems" and "bioconjugation techniques," addressing current demands for precision medicine.
Analytical studies of tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate emphasize its purity and stereochemical integrity, often analyzed via HPLC and NMR. The compound’s compatibility with "flow chemistry setups" and "automated synthesis platforms" further positions it as a future-ready intermediate. As the pharmaceutical industry shifts toward sustainable practices, this molecule’s efficient synthesis routes (e.g., catalytic hydrogenation) resonate with "green chemistry metrics" discussions.
In summary, tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 228868-29-9) exemplifies innovation in synthetic chemistry, bridging academic research and industrial applications. Its alignment with trends like "fragment-based drug discovery" and "chiral pool utilization" ensures continued relevance in scientific literature and patent filings.
228868-29-9 (tert-butyl (2S)-2-(2-hydroxyethyl)azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)